Cas no 2137547-04-5 (5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2137547-04-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6276110
• PubChem ID: 165484638
• Update Time: 2025-10-28

5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid
• 2137547-04-5
• 5-[(2-cyclopropylcyclopropyl)methyl]-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120232

• Inchi： 1S/C10H12N2O3/c13-10(14)9-11-8(15-12-9)4-6-3-7(6)5-1-2-5/h5-7H,1-4H2,(H,13,14)
• InChI Key： ZAUIZPHGPFMHQW-UHFFFAOYSA-N
• SMILES： O1C(CC2CC2C2CC2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2137547-04-5)

5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid, identified by its CAS number 2137547-04-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The unique structural features of 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid, particularly the presence of cyclopropyl substituents and a carboxylic acid functional group, contribute to its distinctive chemical properties and potential applications.

The oxadiazole core is a fused heterocycle consisting of one oxygen, two carbon, and one nitrogen atom, forming a five-membered ring. This structural motif is highly versatile and has been extensively explored in the design of bioactive molecules. The nitrogen atoms in the oxadiazole ring can act as hydrogen bond donors or acceptors, enhancing interactions with biological targets. Additionally, the electron-deficient nature of the oxadiazole ring makes it a suitable scaffold for further functionalization, enabling the development of derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in oxadiazole derivatives due to their demonstrated efficacy against various diseases, including cancer, inflammation, and infectious disorders. The cyclopropyl groups in 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid introduce steric hindrance and rigidity to the molecule, which can influence its binding affinity and selectivity towards biological targets. This structural feature is particularly valuable in drug design, as it allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid is its potential as an intermediate in the synthesis of more complex pharmacophores. The carboxylic acid moiety at the 3-position provides a reactive site for further derivatization via esterification, amidation, or other coupling reactions. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of oxadiazole derivatives in oncology research. For instance, certain oxadiazole-based compounds have been shown to exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The structural motif of 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid shares similarities with some of these promising anticancer agents, suggesting that it may also possess similar bioactivities. Further investigation into its pharmacological properties could uncover new therapeutic opportunities.

The synthesis of 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient production of complex heterocyclic compounds like this one.

The chemical stability of 5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid under various conditions is another critical consideration in its application as a pharmaceutical intermediate. Studies have shown that oxadiazole derivatives generally exhibit good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is essential for ensuring the compound's integrity throughout the drug development process.

In conclusion,5-(2-cyclopropylcyclopropyl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2137547-04-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential as a synthetic intermediate make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. Continued research into its biological activities and synthetic applications will likely uncover additional benefits and expand its utility in drug discovery efforts.